Nervonic acid

• CAS No.: 506-37-6
• Product Name: Nervonic acid
• Molecular Formula: C24H46O2
• Molecular Weight: 366.6 g/mol
• IUPAC Name: (Z)-tetracos-15-enoic acid
• Standard InChI: InChI=1S/C24H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26/h9-10H,2-8,11-23H2,1H3,(H,25,26)/b10-9-
• Standard InChIKey: GWHCXVQVJPWHRF-KTKRTIGZSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCCCCCCC(=O)O
• Physical Description: Liquid
• Description: Nervonic acid, also known as selacholeate or nervonsaeure, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Nervonic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Nervonic acid has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, nervonic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Nervonic acid is also a parent compound for other transformation products, including but not limited to, beta-D-glucosyl-N-[(15Z)-tetracosenoyl]sphingosine, beta-D-galactosyl-N-[(15Z)-tetracosenoyl]sphingosine, and beta-D-galactosyl-(1->4)-beta-D-glucosyl-(11)-N-[(15Z)-tetracosenoyl]sphingosine.; (15Z)-tetracosenoic acid is a tetracosenoic acid having a cis-double bond at position 15. It is a conjugate acid of a (15Z)-tetracosenoate.
• Synonyms: nervonic acid; nervonic acid, potassium salt(Z)-isomer; nervonic acid, sodium salt, (Z)-isomer; trans-tetracos-15-enoic acid
• PubChem Compound: 5281120
• Last Modified: Nov 11 2021